Cas no 2137142-02-8 ((2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido)

• Product Name: (2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido
• CAS No: 2137142-02-8
• MF: C₉H₁₃N₃O₅S
• MW: 275.281620740891
• CID: 6215408
• PubChem ID: 165494031
• Update Time: 2025-10-16

(2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido
• EN300-1169612
• 2137142-02-8

• Inchi： 1S/C9H13N3O5S/c10-5-7(6-13)11-18(16,17)9-4-2-1-3-8(9)12(14)15/h1-4,7,11,13H,5-6,10H2/t7-/m0/s1
• InChI Key： MTIWAEDDNSDADD-ZETCQYMHSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N[C@H](CO)CN)(=O)=O

Computed Properties

• Exact Mass: 275.05759170g/mol
• Monoisotopic Mass: 275.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 147Ų

Additional information on (2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido

Compound CAS No. 2137142-02-8: (2S)-1-Amino-3-Hydroxy-S-(2-Nitrophenyl)Propane-2-Sulfonamido

The compound with CAS No. 2137142-02-8, known as (2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include an amino group, a hydroxyl group, and a sulfonamido group attached to a propane backbone. The sulfonamido group plays a crucial role in its chemical reactivity and biological activity, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of (2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido in drug discovery and development. Its chiral center at the 2-position of the propane backbone contributes to its enantioselective properties, which are essential for targeting specific biological pathways. Researchers have explored its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, the compound's nitrophenyl group has been shown to enhance its pharmacokinetic properties, improving bioavailability and reducing toxicity.

The synthesis of (2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric synthesis techniques have enabled the efficient production of this compound with high enantiomeric excess. These methods typically involve the use of chiral catalysts and protecting groups to ensure the desired stereochemical outcome.

In terms of applications, (2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido has shown promise in the development of novel therapeutic agents for chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. Its ability to modulate cellular signaling pathways makes it a compelling candidate for further preclinical studies. Furthermore, its structural versatility allows for modifications that could expand its therapeutic potential into other areas such as oncology and infectious diseases.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile have been assessed in recent studies. These findings indicate that (2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido poses minimal risk to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental impact and develop sustainable manufacturing practices.

In conclusion, (2S)-1-amino-3-hydroxy-S-(2-nitrophenyl)propane-2-sulfonamido represents a cutting-edge chemical entity with significant potential in drug development and other specialized applications. Its unique structure, combined with advancements in synthetic methodologies and pharmacological research, positions it as a key molecule for future innovations in the field of medicinal chemistry.